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Compound of Interest

Compound Name: 3-Phenoxytoluene

Cat. No.: B042325

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 3-

Phenoxytoluene (CAS No: 3586-14-9). The information is compiled from various safety data
sheets (SDS) and chemical databases to ensure a thorough understanding of the substance's
properties and associated hazards. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment.

Chemical and Physical Properties

3-Phenoxytoluene, also known as Phenyl m-tolyl ether or 1-methyl-3-phenoxybenzene, is a
liquid organic compound.[1][2][3] Its key physical and chemical properties are summarized
below.
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Property Value Source(s)

Molecular Formula Ci13H120 [11[4115]

Molecular Weight 184.23 g/mol [1][3]14]
Clear, colorless to pale yellow

Appearance o [6][7118]
liquid

Boiling Point 271-273 °C [3][6][9]

Density 1.051 g/mL at 25 °C [3][6]19]

_ > 112 °C (> 233.6 °F) / 130 °C

Flash Point [21[3]
(266 °F)

Refractive Index n20/D 1.573 [319]

Assay >98.0% (GC) [3][6]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 3-Phenoxytoluene is classified as
hazardous to the aquatic environment.[1][3] While one source indicates it is not considered
hazardous by the 2012 OSHA Hazard Communication Standard, other sources assign specific
GHS classifications.[1][2]
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Classification

Code Description Source(s)
System
Toxic to aquatic life
GHS Hazard ] ]
H411 with long lasting [11[31[8]
Statement
effects
GHS Pictogram GHSO09 Environment [3]
GHS Precautionary Avoid release to the
pP273 _ [1][3][8]
Statements environment
P391 Collect spillage [11[31[8]
Dispose of
contents/container to
P501 [1][3]

an approved waste

disposal plant

Hazard Class

Aquatic Chronic 2

Hazardous to the
aquatic environment,

long-term hazard

[1]3]

WGK (Germany)

WGK 2

Water hazard class 2

[3]

Handling and Storage

Proper handling and storage procedures are essential to minimize risk and exposure.

Handling:

Avoid contact with skin and eyes.[2][4]

Do not breathe mists or vapors.[2]

Use only in a well-ventilated area or under a fume hood.[4]

Wash hands thoroughly after handling.[4]

Take precautionary measures against static discharge.
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Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Keep away from heat, sparks, and open flames.[10]

Incompatible with strong oxidizing agents.[2]

Recommended storage temperature is below 15°C in a cool, dark place.[8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-
Phenoxytoluene to prevent exposure.

Click to download full resolution via product page

» Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved standards.[4]

o Skin Protection: Handle with chemical-resistant gloves. Gloves must be inspected before
use. Wear appropriate protective clothing to prevent skin exposure.[2][4]

o Respiratory Protection: Ensure adequate ventilation. If dust or aerosols are formed, use a
P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, use type
OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[4]

» Hygiene Measures: Practice good industrial hygiene. Wash hands before breaks and at the
end of the workday.[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always show the safety
data sheet to the attending physician.[4]
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« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and consult a physician.[2][4][11]

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Consult a physician if irritation persists.[2][4][11]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding
the eyelids open. Consult a physician.[2][4][12]

« |If Swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician.[2][4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4]

e Special Hazards: In case of fire, hazardous combustion products such as carbon monoxide
and carbon dioxide may be formed.[2]

» Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4] Water spray can be used to cool closed containers.

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

Click to download full resolution via product page

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and
evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[4]
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Environmental Precautions: Prevent the product from entering drains, as it is toxic to aquatic
life.[1][4]

Methods for Cleaning Up: Soak up the spill with an inert absorbent material such as sand,
silica gel, or universal binder.[2] Collect the material and place it in suitable, closed
containers for disposal.[2][4]

Disposal Considerations

Dispose of 3-Phenoxytoluene and its container in accordance with local, state, and federal

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[4]

Contaminated packaging should be disposed of as an unused product.[4]

Toxicological and Ecological Information

Regulatory and Transport Information

Toxicological Information: To date, the chemical, physical, and toxicological properties have
not been thoroughly investigated.[4] No data is available for acute toxicity, skin
corrosion/irritation, or serious eye damage.[4] It may cause respiratory irritation upon
inhalation.[4]

Ecological Information: The substance is classified as toxic to aquatic life with long-lasting
effects.[1][8] Avoid release into the environment.[1][8]

Regulation Information Source(s)
Storage Class 10 - Combustible liquids [31[6]

UN Number UN3082 [8][13]
Transport Hazard Class 9 [81[13]
Packing Group 1l [8][13]
TSCA Status Active [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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